Barium strontium niobium oxide

• Molecular Formula: BaH2NbOSr
• Molecular Weight: 335.87 g/mol
• InChI: InChI=1S/Ba.Nb.H2O.Sr/h;;1H2
• InChI Key: XRDXGSAPSAJTCE-UHFFFAOYSA-N
• Canonical SMILES: O.[Sr].[Nb].[Ba]

Description

Barium Strontium Niobium Oxide (BSNO), with molecular formula BaSrNb₄O₁₂ (CAS: 37185-09-4), is a perovskite-related ceramic material derived from the barium titanate (BaTiO₃) family. It is synthesized by incorporating strontium and niobium into the lattice structure, typically replacing barium and titanium, respectively . BSNO exhibits tailored dielectric properties, making it suitable for applications in capacitors, phase shifters, and thermistors .

Key characteristics include:

• Crystal structure: Perovskite (ABO₃-type), with Ba²⁺/Sr²⁺ occupying A-sites and Nb⁵⁺/Ti⁴⁺ in B-sites .
• Dielectric behavior: Reduced dielectric constant (ε) and loss tangent (tan δ) compared to undoped barium strontium titanate (BST), achieved through niobium doping .
• Synthesis: Produced via solid-state reactions or sol-gel methods, ensuring homogeneity and controlled stoichiometry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium strontium niobium oxide can be synthesized through various methods, including the sol-gel process, solid-state reaction, and wet chemical routes. One common method involves the use of metal carboxylate gels, where the desired metal cations are chelated in a solution using citric acid and ethylenediaminetetraacetic acid (EDTA) as chelating agents. The thermal decomposition of these gels at elevated temperatures results in the formation of the oxide .

Industrial Production Methods: In industrial settings, this compound is typically produced through solid-state reactions involving the mixing and calcination of barium carbonate, strontium carbonate, and niobium pentoxide at high temperatures. This method ensures the formation of a homogeneous product with the desired stoichiometry .

Chemical Reactions Analysis

Types of Reactions: Barium strontium niobium oxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of different reagents and reaction conditions.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include halogens, such as fluorine, chlorine, bromine, and iodine, which react with niobium to form halides . Additionally, the compound can undergo reactions with oxygen and water, typical of Group 2 elements .

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, reactions with halogens typically yield niobium halides, while reactions with oxygen can produce various niobium oxides .

Scientific Research Applications

Strontium barium niobate (Sr_xBa_1-xNb₂O₆), often referred to as SBN, is a ferroelectric material that has garnered interest for its tunable dielectric properties and potential applications in various scientific research fields .

Scientific Research Applications

SBN exhibits ferroelectric properties below its Curie temperature (T_c), making it suitable for various applications . The Curie temperature for SBN60 (Sr_0.6Ba_0.4Nb₂O₆) is approximately 346±0.5 K, indicating that it exists in the ferroelectric phase at 100 K .

Nonlinear Optics

SBN's structure consists of NbO₆ corner-sharing octahedra, forming vacancy tunnels with pentagonal, square, and triangular shapes, which are characteristic of this family of compounds . The vacancies within the structure play a significant role in the electro-optic response of SBN .

Tunable Microwave Devices

SBN thin films exhibit high permittivity values with relatively low losses at microwave frequencies, making them promising materials for tunable microwave devices . The nonlinear reaction of the dielectric permittivity of ferroelectrics to an external electric field is attributed to the displacement of the central cation relative to the oxygen octahedron . Niobium ions in SBN provide greater ionic displacement than titanium ions in barium strontium titanate (BST), enhancing dielectric nonlinearity .

Electro-optic Applications

First-principles studies have explored the linear electro-optic (Pockels) effect in SBN, revealing the importance of vacancies in its structure for the electro-optic response . As the strontium to barium ratio increases, strontium atoms replace barium atoms on specific sites within the structure .

Thin Film Applications

The properties of SBN films can be tuned by adjusting deposition temperature and annealing conditions . Higher substrate temperatures during deposition can lead to a predominance of the strontium barium niobate phase over secondary oxide phases . The crystallization of secondary oxide phases requires less thermal energy than the formation of a solid solution of SBN .

Doping Effects

Increasing niobium content in strontium titanate thin films can decrease the dielectric constant due to a reduction in grain size . Niobium doping can also affect the dielectric dispersion and leakage current in these films .

Spectroscopic Analysis

Raman spectroscopy has been used to study reduced SBN, with the resulting spectra being similar to those of other complex oxides .

Data Tables

While the search results provide specific data points, such as Curie temperature and interatomic distances, they do not contain comprehensive data tables that summarize the applications of barium strontium niobium oxide. The data regarding distances between atoms can be seen in this excerpt from search result 2:

Ba1—Nb2	3.5792 (15)	Nb2—O5A i	2.0872 (10)
Ba1—O1 i	2.820 (5)	Nb2—O5A	1.8498 (10)
Ba1—O1	2.665 (5)	Nb2—O5B xii	1.8496 (10)
Ba1—O2A ii	3.326 (6)	Nb2—O5B	1.8496 (10)

Case Studies

Mechanism of Action

The mechanism by which barium strontium niobium oxide exerts its effects is primarily related to its electro-optic properties. The compound exhibits a significant electro-optic response due to the deformation of its crystal structure under the application of an electric field. The molecular targets and pathways involved include the optical phonon modes that contribute to the electro-optic response .

Comparison with Similar Compounds

Structural and Ionic Radii Considerations

The substitution of ions in perovskite structures significantly impacts material properties. Using Shannon's revised ionic radii :

Ion	Coordination Number	Ionic Radius (Å)
Ba²⁺	12	1.61
Sr²⁺	12	1.44
Nb⁵⁺	6	0.64
Ti⁴⁺	6	0.605

• A-site substitution : Replacing Ba²⁺ with smaller Sr²⁺ (1.44 Å vs. 1.61 Å) reduces unit cell volume, enhancing structural stability .
• B-site substitution : Nb⁵⁺ (0.64 Å) replacing Ti⁴⁺ (0.605 Å) introduces lattice distortion and oxygen vacancies (for charge balance), altering dielectric and conductive properties .

Dielectric and Ferroelectric Properties

A comparative analysis of key dielectric parameters:

Compound	Dielectric Constant (ε)	Loss Tangent (tan δ)	Curie Temperature (T_c)	Key Applications
BaTiO₃	1,500–3,000	0.02–0.05	~120°C	Capacitors, Sensors
SrTiO₃	200–300	0.001–0.005	-250°C (quantum paraelectric)	Tunable capacitors
Ba₀.₆Sr₀.₄TiO₃ (BST)	500–2,000	0.01–0.03	~25°C (room-temperature tunable)	Phase shifters, DRAM
BaSrNb₄O₁₂ (BSNO)	300–800	0.005–0.01	Diffuse phase transition	High-frequency electronics

Key Findings :

• Niobium doping in BST (to form BSNO) reduces ε by 40–60% and tan δ by 50–70%, enabling high-frequency operation .
• The diffuse phase transition in BSNO broadens the temperature range of dielectric stability, unlike sharp T_c peaks in BaTiO₃ .
• Undoped BST suffers from high losses (tan δ > 0.02), limiting high-frequency use; BSNO mitigates this via Nb-induced defect engineering .

Q & A

Basic Research Questions

Q. What are the key stoichiometric considerations for synthesizing barium strontium niobium oxide (BSNO) with controlled phase purity?

• Methodology : Optimize molar ratios of Ba, Sr, and Nb precursors (e.g., nitrates or oxides) via solid-state reaction or sol-gel methods. Monitor phase purity using X-ray diffraction (XRD) and validate elemental composition via energy-dispersive X-ray spectroscopy (EDS) .
• Data Contradiction : Variations in Ba/Sr ratios (e.g., Ba$_{0.5}$Sr$_{0.5}$NbO$_3$) can lead to mixed-phase products. Cross-validate with Rietveld refinement to resolve ambiguities in XRD patterns .

Q. Which characterization techniques are critical for verifying the structural stability of BSNO under ambient conditions?

• Methodology : Use thermogravimetric analysis (TGA) to assess thermal stability and Fourier-transform infrared spectroscopy (FTIR) to detect hydroxylation or carbonate formation. Compare with reference data for undoped niobates (e.g., BaNbO$_3$) .
• Data Contradiction : Discrepancies in decomposition temperatures may arise from residual solvents in sol-gel synthesis. Replicate experiments under inert atmospheres to isolate environmental effects .

Advanced Research Questions

Q. How do doping strategies (e.g., Y, Mn) influence the electronic and dielectric properties of BSNO?

• Methodology : Substitute Sr with rare-earth elements (e.g., Y) via co-precipitation. Measure dielectric constants via impedance spectroscopy and correlate with dopant concentration using X-ray photoelectron spectroscopy (XPS) .
• Data Contradiction : Conflicting reports on dopant solubility limits (e.g., ≤1 mol% Y) require atomic-resolution STEM to confirm lattice incorporation versus secondary phase segregation .

Q. What experimental protocols mitigate interfacial reactions between BSNO and substrate materials in thin-film applications?

• Methodology : Use pulsed laser deposition (PLD) with oxygen partial pressure control to minimize oxygen vacancy formation. Validate interface quality via cross-sectional TEM and electron energy loss spectroscopy (EELS) .
• Data Contradiction : Substrate-dependent lattice mismatch (e.g., SrTiO$_3$ vs. Al$_2$O$_3$) can alter film crystallinity. Perform combinatorial screening to map strain effects .

Q. How can conflicting reports on BSNO’s catalytic activity for water splitting be resolved?

• Methodology : Standardize testing conditions (pH, illumination intensity) and use controlled sacrificial agents (e.g., Na$_2$S/Na$_2$SO$_3$) to decouple charge-carrier dynamics. Compare with benchmark catalysts (e.g., TiO$_2$) under identical setups .
• Data Contradiction : Surface hydroxylation during synthesis may artificially enhance activity. Pre-treat samples with Ar plasma to remove surface contaminants .

Methodological Resources

• Synthesis : Pechini process for homogeneous doping (citric acid/ethylene glycol chelation) .
• Safety : Limited toxicological data for NbO$_2$ derivatives—prioritize glove-box handling and local exhaust ventilation .
• Data Reporting : Adhere to IUPAC guidelines for reporting uncertainties in crystallographic and electrical measurements .

Note : Avoid reliance on unverified commercial databases; prioritize peer-reviewed studies from journals like Materials Research and Inorganic Chemistry .